Cas no 2227864-77-7 (rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227864-77-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5835212
• PubChem ID: 165615227
• Update Time: 2025-05-24

rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1807179
• 2227864-77-7

• Inchi： 1S/C14H15NO2/c1-14(2)11(12(14)13(16)17)9-4-3-8-5-6-15-10(8)7-9/h3-7,11-12,15H,1-2H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： WCSUFPJAIPZKRV-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2=CC=C3C=CNC3=C2)C1(C)C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Additional information on rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

Rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is a complex organic compound with the CAS registry number 2227864-77-7. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their unique structural properties and potential applications in various fields of chemistry and pharmacology. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group at position 1 and a dimethyl group at position 2, along with an indole moiety attached at position 3 of the cyclopropane ring.

The indole moiety, specifically the 6-indolyl group, adds significant complexity to the molecule's structure and contributes to its potential biological activity. Indole-containing compounds are widely studied in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents and inhibitors of kinase enzymes.

The stereochemistry of this compound is defined by its racemic (rac) designation and the specific configuration at positions 1 and 3 ((1R,3R)). Stereoisomerism plays a crucial role in determining the biological activity of molecules, as different stereoisomers can exhibit varying degrees of potency and selectivity. The (1R,3R) configuration suggests that this compound may have specific interactions with biological systems that could be advantageous in therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Researchers have employed various strategies, including stereocontrolled cyclopropanation reactions, to construct the cyclopropane ring with high fidelity. These methods not only ensure the correct stereochemistry but also improve the overall yield and purity of the compound.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of this compound to inhibit kinase activity suggests its potential as a lead molecule for drug development.

Furthermore, computational studies have been conducted to investigate the molecular interactions between this compound and its target proteins. These studies utilize techniques such as molecular docking and dynamics simulations to predict binding affinities and optimize the molecule's pharmacokinetic properties. Such insights are invaluable for guiding further experimental work and refining the compound's structure for improved efficacy.

The synthesis and characterization of rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represent significant contributions to the field of organic chemistry. Its unique structure, combined with its potential biological activity, positions it as a valuable tool for researchers exploring novel therapeutic agents.

In conclusion, this compound stands out as an example of how advances in synthetic chemistry and computational modeling can lead to innovative solutions in drug discovery. As research continues to uncover its full potential, it is likely that rac-(1R,3R)-3-(1H-indol-6-yl)-2,2-dimethylcyclopropane-1-carboxylic acid will play an increasingly important role in both academic and industrial settings.